Cas no 1119452-62-8 (N-Cyclopropyl-3-{5-(ethylamino)methyl-1,2,4-oxadiazol-3-yl}benzamide)
1119452-62-8 structure
Product Name:N-Cyclopropyl-3-{5-(ethylamino)methyl-1,2,4-oxadiazol-3-yl}benzamide
CAS No:1119452-62-8
MF:C15H18N4O2
MW:286.329022884369
MDL:MFCD12026809
CID:1069786
PubChem ID:25219225
Update Time:2025-04-20
N-Cyclopropyl-3-{5-(ethylamino)methyl-1,2,4-oxadiazol-3-yl}benzamide Chemical and Physical Properties
Names and Identifiers
-
- N-Cyclopropyl-3-{5-[(ethylamino)methyl]-1,2,4-oxadiazol-3-yl}benzamide
- N-Cyclopropyl-3-(5-((ethylamino)methyl)-1,2,4-oxadiazol-3-yl)benzamide
- N-cyclopropyl-3-[5-(ethylaminomethyl)-1,2,4-oxadiazol-3-yl]benzamide
- N-Cyclopropyl-3-[5-[(ethylamino)methyl]-1,2,4-oxadiazol-3-yl]benzamide
- STK502989
- N-Cyclopropyl-3-(5-[(ethylamino)methyl]-1,2,4-oxadiazol-3-yl)benzamide
- CS-0368131
- AKOS005171234
- 1119452-62-8
- DTXSID401154105
- LS-01539
- ALBB-004196
- MFCD12026809
- N-Cyclopropyl-3-{5-(ethylamino)methyl-1,2,4-oxadiazol-3-yl}benzamide
-
- MDL: MFCD12026809
- Inchi: 1S/C15H18N4O2/c1-2-16-9-13-18-14(19-21-13)10-4-3-5-11(8-10)15(20)17-12-6-7-12/h3-5,8,12,16H,2,6-7,9H2,1H3,(H,17,20)
- InChI Key: ONIVOFKXFQCLFM-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=C(C2=NOC(CNCC)=N2)C=1)NC1CC1
Computed Properties
- Exact Mass: 286.14297583g/mol
- Monoisotopic Mass: 286.14297583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 362
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 80Ų
N-Cyclopropyl-3-{5-(ethylamino)methyl-1,2,4-oxadiazol-3-yl}benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB405294-500 mg |
N-Cyclopropyl-3-{5-[(ethylamino)methyl]-1,2,4-oxadiazol-3-yl}benzamide |
1119452-62-8 | 500MG |
€373.00 | 2023-02-03 | ||
| abcr | AB405294-1 g |
N-Cyclopropyl-3-{5-[(ethylamino)methyl]-1,2,4-oxadiazol-3-yl}benzamide |
1119452-62-8 | 1g |
€489.50 | 2023-04-25 | ||
| abcr | AB405294-5 g |
N-Cyclopropyl-3-{5-[(ethylamino)methyl]-1,2,4-oxadiazol-3-yl}benzamide |
1119452-62-8 | 5g |
€1324.50 | 2023-04-25 | ||
| Chemenu | CM115241-1g |
N-cyclopropyl-3-{5-[(ethylamino)methyl]-1,2,4-oxadiazol-3-yl}benzamide |
1119452-62-8 | 95% | 1g |
$300 | 2021-08-06 | |
| Chemenu | CM115241-5g |
N-cyclopropyl-3-{5-[(ethylamino)methyl]-1,2,4-oxadiazol-3-yl}benzamide |
1119452-62-8 | 95% | 5g |
$900 | 2021-08-06 | |
| Chemenu | CM115241-10g |
N-cyclopropyl-3-{5-[(ethylamino)methyl]-1,2,4-oxadiazol-3-yl}benzamide |
1119452-62-8 | 95% | 10g |
$1320 | 2021-08-06 | |
| Chemenu | CM115241-1g |
N-cyclopropyl-3-{5-[(ethylamino)methyl]-1,2,4-oxadiazol-3-yl}benzamide |
1119452-62-8 | 95% | 1g |
$428 | 2023-03-07 | |
| TRC | N019670-100mg |
N-Cyclopropyl-3-{5-[(ethylamino)methyl]-1,2,4-oxadiazol-3-yl}benzamide |
1119452-62-8 | 100mg |
$ 230.00 | 2022-06-03 | ||
| TRC | N019670-250mg |
N-Cyclopropyl-3-{5-[(ethylamino)methyl]-1,2,4-oxadiazol-3-yl}benzamide |
1119452-62-8 | 250mg |
$ 470.00 | 2022-06-03 | ||
| TRC | N019670-500mg |
N-Cyclopropyl-3-{5-[(ethylamino)methyl]-1,2,4-oxadiazol-3-yl}benzamide |
1119452-62-8 | 500mg |
$ 750.00 | 2022-06-03 |
N-Cyclopropyl-3-{5-(ethylamino)methyl-1,2,4-oxadiazol-3-yl}benzamide Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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